Cas no 1020764-38-8 (Sumatriptan-d6)

• Product Name: Sumatriptan-d6
• CAS No: 1020764-38-8
• MF: C₁₄H₂₁N₃O₂S
• MW: 301.437412023544
• CID: 1061112
• Update Time: 2025-04-20

Sumatriptan-d6 Chemical and Physical Properties

Names and Identifiers

• Sumatriptan-d6
• 1-[3-[2-[bis(trideuteriomethyl)amino]ethyl]-1H-indol-5-yl]-N-methylmethanesulfonamide
• [2H6]-Sumatriptan
• 3-[2-(Dimethyl-d6-amino)-ethyl]-N-methyl-1H-indole-5-methanesulfonamide
• d6-C-[3-(2-dimethylamino-ethyl)-1H-indol-5-yl]-N-methyl-methanesulfonamide
• d6-sumatriptan
• 3-[2-(Dimethyl-d6-amino)-ethyl]-N-methyl-1H-indole-5-methanesulfonamid
• 3-[2-[Di(methyl-d3)amino]ethyl]-N-methyl-1H-indole-5-methanesulfonamide

• Inchi： 1S/C14H21N3O2S/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3/h4-5,8-9,15-16H,6-7,10H2,1-3H3/i2D3,3D3
• InChI Key： KQKPFRSPSRPDEB-XERRXZQWSA-N
• SMILES： S(CC1C=CC2=C(C=1)C(=CN2)CCN(C([2H])([2H])[2H])C([2H])([2H])[2H])(NC)(=O)=O

Computed Properties

• Exact Mass: 295.13500

Experimental Properties

• Stability/Shelf Life: Hygroscopic
• PSA: 73.58000
• LogP: 2.79290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives